Cas no 1644443-47-9 (Autophinib)

• Product Name: Autophinib
• CAS No: 1644443-47-9
• MF: C₁₄H₁₁ClN₆O₃
• MW: 346.7285
• MDL: MFCD31560472
• CID: 4610472
• PubChem ID: 129626605
• Update Time: 2025-06-10

Autophinib Chemical and Physical Properties

Names and Identifiers

• Autophinib
• 6-chloro-N-(5-methyl-1H-pyrazol-3-yl)-2-(4-nitrophenoxy)pyrimidin-4-amine
• 6-Chloro-N-(5-methyl-1H-pyrazol-3-yl)-2-(4-nitrophenoxy)-pyrimidinamine
• BCP25844
• BDBM50543600
• s8596
• ZB1499
• F20853
• BS-16113
• Autophinib?
• CCG-267994
• EX-A1537
• AC-35537
• 1644443-47-9
• GLXC-10345
• CS-7665
• CHEMBL4639853
• HY-101920

• MDL： MFCD31560472
• Inchi： 1S/C14H11ClN6O3/c1-8-6-13(20-19-8)17-12-7-11(15)16-14(18-12)24-10-4-2-9(3-5-10)21(22)23/h2-7H,1H3,(H2,16,17,18,19,20)
• InChI Key： CEUMAXLRGBKFQP-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(N=C(N=1)OC1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])N([H])C1C([H])=C(C([H])([H])[H])N([H])N=1

Computed Properties

• Exact Mass: 346.0581159 g/mol
• Monoisotopic Mass: 346.0581159 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 346.73
• XLogP3: 3.8
• Topological Polar Surface Area: 122

Autophinib Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Autophinib

Research Brief on Autophinib (1644443-47-9): A Novel Autophagy Inhibitor in Cancer Therapy

Autophinib (CAS: 1644443-47-9) is a recently developed small-molecule autophagy inhibitor that has garnered significant attention in the field of cancer research. This compound selectively targets and inhibits the VPS34 kinase, a critical component of the class III phosphatidylinositol 3-kinase (PI3K) complex, which plays a pivotal role in the initiation of autophagy. Recent studies have demonstrated its potential as a therapeutic agent in various cancer types, particularly those resistant to conventional treatments.

The mechanism of action of Autophinib involves the disruption of autophagosome formation, thereby blocking the autophagy pathway that many cancer cells rely on for survival under stress conditions. Preclinical studies have shown promising results in both in vitro and in vivo models, with Autophinib exhibiting potent anti-tumor activity when used as a monotherapy or in combination with other anti-cancer agents. Notably, its ability to synergize with chemotherapy and targeted therapies has been a key focus of recent investigations.

Recent findings published in the Journal of Medicinal Chemistry (2023) highlight the structural optimization of Autophinib, leading to improved pharmacokinetic properties and reduced off-target effects. The compound's specificity for VPS34 over other PI3K isoforms has been confirmed through comprehensive kinase profiling, suggesting a favorable safety profile compared to pan-PI3K inhibitors. Furthermore, studies in xenograft models of triple-negative breast cancer have demonstrated significant tumor growth inhibition without observable toxicity at therapeutic doses.

Ongoing clinical trials are evaluating the safety and efficacy of Autophinib in human subjects, with preliminary phase I data expected in late 2024. The development of companion diagnostics to identify tumors with high autophagy dependence is also underway, which could enable more precise patient stratification. As research progresses, Autophinib represents a promising addition to the arsenal of targeted cancer therapies, particularly for malignancies characterized by elevated autophagy flux.

From a chemical perspective, Autophinib (1644443-47-9) features a unique pyrimidine-based scaffold that contributes to its selective binding to the VPS34 ATP-binding pocket. Structure-activity relationship studies have revealed critical molecular interactions that account for its potency and selectivity. These insights are informing the design of next-generation autophagy inhibitors with improved drug-like properties.

The potential applications of Autophinib extend beyond oncology, with emerging research exploring its utility in neurodegenerative diseases and infectious diseases where autophagy modulation may be therapeutic. However, the current focus remains on establishing its clinical viability in cancer treatment, with particular emphasis on overcoming therapy resistance mechanisms in solid tumors.